Cas no 2227913-05-3 ((1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol)
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol
- 2227913-05-3
- EN300-1812447
-
- Inchi: 1S/C11H13NO/c1-8(13)10-4-3-9-5-6-12(2)11(9)7-10/h3-8,13H,1-2H3/t8-/m1/s1
- InChI Key: CMDXQKNLFIRBLK-MRVPVSSYSA-N
- SMILES: O[C@H](C)C1C=CC2C=CN(C)C=2C=1
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.2Ų
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1812447-0.05g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 0.05g |
$816.0 | 2023-09-19 | ||
| Enamine | EN300-1812447-0.1g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 0.1g |
$855.0 | 2023-09-19 | ||
| Enamine | EN300-1812447-0.25g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 0.25g |
$893.0 | 2023-09-19 | ||
| Enamine | EN300-1812447-0.5g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 0.5g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1812447-1.0g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 1g |
$971.0 | 2023-05-23 | ||
| Enamine | EN300-1812447-2.5g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 2.5g |
$1903.0 | 2023-09-19 | ||
| Enamine | EN300-1812447-5.0g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 5g |
$2816.0 | 2023-05-23 | ||
| Enamine | EN300-1812447-10.0g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 10g |
$4176.0 | 2023-05-23 | ||
| Enamine | EN300-1812447-1g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 1g |
$971.0 | 2023-09-19 | ||
| Enamine | EN300-1812447-5g |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol |
2227913-05-3 | 5g |
$2816.0 | 2023-09-19 |
(1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on (1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol
Compound CAS No. 2227913-05-3: (1R)-1-(1-Methyl-1H-Indol-6-Yl)Ethan-1-Ol
The compound CAS No. 2227913-05-3, also known as (1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol, is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The indole ring is a key structural feature of this molecule, contributing to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of (1R)-configuration in determining the biological activity of this compound. The stereochemistry at the chiral center plays a crucial role in its interaction with biological targets, such as enzymes or receptors. Researchers have demonstrated that the R configuration enhances the molecule's ability to bind to specific protein pockets, making it a promising candidate for drug development.
The synthesis of (1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient approaches reported in the literature involves the use of asymmetric catalysis to achieve high enantioselectivity. This method not only ensures the correct stereochemistry but also minimizes the formation of unwanted byproducts, making it environmentally friendly and cost-effective.
From a biological standpoint, this compound has shown remarkable activity in preclinical studies. It exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. Furthermore, studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in experimental models.
The indole moiety in this compound is particularly interesting due to its ability to undergo various post-synthetic modifications. Researchers have explored the incorporation of functional groups at different positions on the indole ring, leading to derivatives with enhanced pharmacokinetic profiles. These modifications have also expanded its applications in areas such as agrochemicals and materials science.
In terms of therapeutic applications, (1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol has shown promise in the treatment of neurodegenerative diseases. Preclinical data suggest that it may protect neurons from oxidative damage and improve cognitive function in animal models of Alzheimer's disease. These findings have sparked interest among pharmaceutical companies, who are now exploring its potential for clinical development.
Another area where this compound has gained attention is its role as a chiral building block in asymmetric synthesis. Its unique structure makes it an ideal starting material for constructing complex molecules with high enantioselectivity. This has led to its use in the synthesis of natural products and bioactive compounds, further underscoring its versatility.
Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 2227913-05-3 and exploring its therapeutic potential in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug.
In conclusion, (1R)-1-(1-methyl-1H-indol-6-yll)ethan-l-oI represents a compelling example of how structural diversity and stereochemistry can be harnessed to create molecules with significant biological activity. Its unique properties and promising preclinical results position it as a key player in future drug discovery efforts.
2227913-05-3 ((1R)-1-(1-methyl-1H-indol-6-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)